Cas no 1026088-11-8 ((1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol)

(1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol structure
1026088-11-8 structure
Product Name:(1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol
CAS No:1026088-11-8
MF:C8H8BrFO
MW:219.050925254822
MDL:MFCD22570034
CID:4568522
PubChem ID:82973771
Update Time:2022-09-23

(1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(4-Bromo-2-fluorophenyl)ethan-1-ol
    • Benzenemethanol, 4-bromo-2-fluoro-α-methyl-, (αS)-
    • (S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol
    • (1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol
    • MDL: MFCD22570034
    • Inchi: 1S/C8H8BrFO/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5,11H,1H3/t5-/m0/s1
    • InChI Key: MASZUNQDCHMJEP-YFKPBYRVSA-N
    • SMILES: [C@H](C1C=CC(Br)=CC=1F)(O)C

Computed Properties

  • Exact Mass: 217.97426g/mol
  • Monoisotopic Mass: 217.97426g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 219.05g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

(1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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S960173-5mg
(1S)-1-(4-Bromo-2-fluorophenyl)ethan-1-ol
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Enamine
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(1S)-1-(4-bromo-2-fluorophenyl)ethan-1-ol
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Enamine
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Enamine
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Enamine
EN300-214579-1.0g
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Enamine
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